Cas no 863445-86-7 (N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide)

• Product Name: N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide
• CAS No: 863445-86-7
• MF: C₁₉H₂₅NO₃S
• MW: 347.471704244614
• CID: 5940817
• PubChem ID: 16798439
• Update Time: 2025-05-22

N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide
• N-(3,5-dimethylphenyl)-N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide
• Cyclohexanecarboxamide, N-(2,3-dihydro-1,1-dioxido-3-thienyl)-N-(3,5-dimethylphenyl)-
• AKOS024595770
• N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)cyclohexanecarboxamide
• F0678-1529
• 863445-86-7
• SR-01000008487-1
• SR-01000008487

• Inchi： 1S/C19H25NO3S/c1-14-10-15(2)12-18(11-14)20(17-8-9-24(22,23)13-17)19(21)16-6-4-3-5-7-16/h8-12,16-17H,3-7,13H2,1-2H3
• InChI Key： QAKFHLOMEPRHHR-UHFFFAOYSA-N
• SMILES： C1(C(N(C2C=CS(=O)(=O)C2)C2=CC(C)=CC(C)=C2)=O)CCCCC1

Computed Properties

• Exact Mass: 347.15551483g/mol
• Monoisotopic Mass: 347.15551483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 62.8Ų

Experimental Properties

• Density: 1.237±0.06 g/cm3(Predicted)
• Boiling Point: 576.2±50.0 °C(Predicted)
• pka: 0.25±0.20(Predicted)

Additional information on N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide

Comprehensive Overview of N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide (CAS No. 863445-86-7)

N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide, with the CAS number 863445-86-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique structural framework, combining a cyclohexanecarboxamide core with 3,5-dimethylphenyl and 1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl moieties. Its intricate design makes it a subject of interest for drug discovery, particularly in targeting enzyme modulation and receptor interactions.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and sustainable agriculture. Researchers are actively exploring derivatives of N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide for potential applications in cancer therapy, neurodegenerative diseases, and crop protection. Its sulfone-containing thiophene segment is particularly noteworthy, as sulfone groups are known to enhance metabolic stability and binding affinity in drug candidates.

The synthesis of CAS 863445-86-7 involves multi-step organic reactions, including amide coupling and sulfonation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. Given its potential, this molecule is often discussed in forums focusing on medicinal chemistry and green chemistry, aligning with the global push for environmentally friendly synthesis methods.

From an SEO perspective, queries like "863445-86-7 supplier", "N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide uses", and "sulfone-thiophene derivatives in drug development" reflect growing commercial and academic interest. This compound’s versatility also positions it as a candidate for high-throughput screening (HTS) libraries, a hot topic in AI-driven drug discovery platforms.

In summary, N-(3,5-dimethylphenyl)-N-(1,1-dioxo-2,3-dihydro-1lambda6-thiophen-3-yl)cyclohexanecarboxamide represents a promising scaffold for innovation across multiple scientific disciplines. Its structural complexity and functional diversity underscore its relevance in addressing contemporary challenges in health and agriculture, making it a compound worth monitoring in future research breakthroughs.